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Compound of Interest

Compound Name:
1-Cyclohexylpropan-2-amine

hydrochloride

CAS No.: 64011-62-7

Cat. No.: B7911097

Get Quote

Historical Context and Pharmacological Rationale
The exploration of alicyclic analogues of phenylethylamines has a long history in

pharmaceutical development. Historically, researchers sought to modify aromatic stimulants to

retain specific beneficial properties (such as local vasoconstriction for nasal decongestion)

while minimizing central nervous system (CNS) stimulation and abuse potential.

A prominent example of this structural modification is propylhexedrine (N-methyl-1-

cyclohexylpropan-2-amine). Introduced in the mid-20th century as a replacement for

amphetamine in over-the-counter inhalers, propylhexedrine was developed by fully reducing

the aromatic phenyl ring of methamphetamine into an alicyclic cyclohexyl ring[1]. 1-

Cyclohexylpropan-2-amine follows a similar structural logic, being the fully saturated, alicyclic

analogue of amphetamine (hence the synonym "perhydroamphetamine")[2].

Chemical Properties
Understanding the fundamental properties of the target compound is essential for analytical

and theoretical chemistry.
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Property Value

Chemical Name 1-Cyclohexylpropan-2-amine

Common Synonyms
Perhydroamphetamine; 2-Amino-3-

cyclohexylpropane

Molecular Formula C9H19N

Molecular Weight 141.25 g/mol

Structural Class Aliphatic / Alicyclic Amine

Data sourced from chemical databases[2].

General Synthetic Pathways (High-Level Mechanistic
Overview)
In professional organic synthesis, the preparation of secondary or primary amines from

precursor ketones is predominantly achieved through a process known as reductive

amination[3].

The mechanistic causality of this reaction involves two primary phases:

Condensation: A ketone (such as cyclohexylacetone) is reacted with ammonia or a primary

amine. The nucleophilic nitrogen attacks the electrophilic carbonyl carbon. Subsequent

dehydration (loss of water) yields an imine (Schiff base) intermediate.

Reduction: The highly reactive imine intermediate is subsequently reduced to the final amine.

In professional settings, this is typically achieved via catalytic hydrogenation (using hydrogen

gas over a transition metal catalyst) or through the use of specific hydride reducing agents.

An alternative, though often more challenging, synthetic route involves the direct catalytic

hydrogenation of the corresponding aromatic amine. In this pathway, the phenyl ring of the

aromatic precursor is fully saturated under high pressure and temperature in the presence of

specialized metal catalysts to yield the cyclohexyl moiety[1].
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Conceptual overview of the reductive amination pathway for aliphatic amines.

Professional Laboratory Safety and Handling
The synthesis and handling of aliphatic amines and their precursors present significant

chemical hazards that require strict adherence to recognized safety protocols within legitimate,

professional laboratory settings.

Handling of Volatile Amines: Freebase amines are often volatile, corrosive, and possess

strong, noxious odors. They must be handled exclusively inside properly certified chemical

fume hoods to prevent inhalation exposure and respiratory tract irritation.

Hazards of Reducing Agents: Reductive amination often utilizes highly reactive hydride

sources or pressurized hydrogen gas.

Hydrogenation: Reactions involving hydrogen gas require specialized, pressure-rated

reaction vessels (e.g., Parr reactors) and must be conducted behind blast shields.

Transition metal catalysts used in these processes can be pyrophoric (spontaneously

igniting in air) and require inert atmosphere handling (e.g., Schlenk line or glovebox

techniques).

Personal Protective Equipment (PPE): Standard PPE for these operations includes flame-

resistant laboratory coats, chemical-resistant gloves (selected based on specific solvent

compatibility), and splash-proof safety goggles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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